Cas no 1507899-97-9 (1-{3-cyclopropyl-3H-imidazo4,5-bpyridin-2-yl}piperazine)

• Product Name: 1-{3-cyclopropyl-3H-imidazo4,5-bpyridin-2-yl}piperazine
• CAS No: 1507899-97-9
• MF: C₁₃H₁₇N₅
• MW: 243.307581663132
• CID: 5966216
• PubChem ID: 83417355
• Update Time: 2025-10-28

1-{3-cyclopropyl-3H-imidazo4,5-bpyridin-2-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{3-cyclopropyl-3H-imidazo4,5-bpyridin-2-yl}piperazine
• 1-{3-cyclopropyl-3H-imidazo[4,5-b]pyridin-2-yl}piperazine
• 1507899-97-9
• EN300-1582026

• Inchi： 1S/C13H17N5/c1-2-11-12(15-5-1)18(10-3-4-10)13(16-11)17-8-6-14-7-9-17/h1-2,5,10,14H,3-4,6-9H2
• InChI Key： LTOUFHAHLJQHFS-UHFFFAOYSA-N
• SMILES： N1(C2=C(C=CC=N2)N=C1N1CCNCC1)C1CC1

Computed Properties

• Exact Mass: 243.14839556g/mol
• Monoisotopic Mass: 243.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-{3-cyclopropyl-3H-imidazo4,5-bpyridin-2-yl}piperazine

Comprehensive Overview of 1-{3-cyclopropyl-3H-imidazo[4,5-b]pyridin-2-yl}piperazine (CAS No. 1507899-97-9)

1-{3-cyclopropyl-3H-imidazo[4,5-b]pyridin-2-yl}piperazine, with the CAS number 1507899-97-9, is a heterocyclic compound that has garnered significant attention in medicinal chemistry and drug discovery. This molecule features a unique fusion of a cyclopropyl group with an imidazo[4,5-b]pyridine core, further linked to a piperazine moiety. Such structural complexity makes it a promising candidate for targeting various biological pathways, particularly in neuroscience and oncology research.

Recent trends in scientific literature highlight the growing interest in imidazo[4,5-b]pyridine derivatives due to their versatile pharmacological properties. Researchers are actively exploring their potential as kinase inhibitors, GPCR modulators, and epigenetic regulators. The incorporation of a cyclopropyl group in this scaffold, as seen in CAS 1507899-97-9, is particularly noteworthy because cyclopropane rings are known to enhance metabolic stability and bioavailability - two critical factors in modern drug design. This aligns perfectly with current industry demands for compounds with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, the preparation of 1-{3-cyclopropyl-3H-imidazo[4,5-b]pyridin-2-yl}piperazine involves sophisticated multi-step organic transformations. Key challenges include the regioselective functionalization of the imidazo[4,5-b]pyridine system and the efficient introduction of the piperazine moiety. Advanced techniques such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed to optimize the yield and purity of this compound, reflecting the cutting-edge methodologies being adopted in contemporary pharmaceutical chemistry.

The structural features of CAS 1507899-97-9 suggest several potential therapeutic applications. Computational modeling studies indicate that this compound may interact with various neurotransmitter receptors, making it relevant to current research on neurological disorders. Additionally, its molecular architecture shares similarities with known anticancer agents, particularly those targeting DNA repair mechanisms - a hot topic in precision oncology. These attributes have made this compound a subject of multiple patent applications and preclinical investigations.

Quality control and analytical characterization of 1-{3-cyclopropyl-3H-imidazo[4,5-b]pyridin-2-yl}piperazine require state-of-the-art techniques. High-performance liquid chromatography (HPLC) with UV and mass spectrometric detection, along with nuclear magnetic resonance (NMR) spectroscopy, are essential for verifying the identity and purity of this compound. Such rigorous analytical protocols are crucial given the increasing regulatory demands in pharmaceutical development and the growing emphasis on reproducibility in scientific research.

In the context of drug discovery, the piperazine component of this molecule deserves special mention. Piperazine-containing compounds represent one of the most prevalent structural motifs in FDA-approved drugs, appearing in medications ranging from antidepressants to antivirals. The presence of this privileged structure in CAS 1507899-97-9 significantly enhances its drug-like properties and increases its probability of successful translation into clinical applications. This explains why similar compounds are frequently featured in recent medicinal chemistry publications and conference presentations.

Environmental and safety considerations for 1-{3-cyclopropyl-3H-imidazo[4,5-b]pyridin-2-yl}piperazine follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses should be used when handling this compound. Storage recommendations typically suggest keeping the material in a cool, dry place under inert atmosphere to maintain stability - practices that align with modern green chemistry principles and laboratory safety standards.

The commercial availability of CAS 1507899-97-9 through specialty chemical suppliers has facilitated its adoption in various research programs. Pricing and availability data indicate growing demand from academic institutions and pharmaceutical companies alike. This trend reflects broader industry movements toward exploring novel heterocyclic systems as potential drug candidates, particularly those combining multiple pharmacophoric elements in a single molecular framework.

Future research directions for 1-{3-cyclopropyl-3H-imidazo[4,5-b]pyridin-2-yl}piperazine may include structure-activity relationship (SAR) studies to optimize its biological activity, formulation development to enhance delivery characteristics, and detailed mechanistic studies to elucidate its molecular targets. These investigations would build upon current scientific priorities such as targeted therapy development and personalized medicine approaches, areas that consistently rank high in search engine queries related to pharmaceutical research.

In summary, 1-{3-cyclopropyl-3H-imidazo[4,5-b]pyridin-2-yl}piperazine (CAS 1507899-97-9) represents an intriguing case study in modern medicinal chemistry. Its complex architecture combines several biologically relevant structural features, positioning it as a valuable tool for drug discovery efforts. As research continues to uncover new applications for imidazo[4,5-b]pyridine derivatives and piperazine-containing compounds, this particular molecule is likely to remain an important subject of scientific inquiry and potential therapeutic development.